Cas no 547-61-5 (Bicyclo[3.1.1]heptan-3-ol,6,6-dimethyl-2-methylene-, (1S,3R,5S)-)

• Product Name: Bicyclo[3.1.1]heptan-3-ol,6,6-dimethyl-2-methylene-, (1S,3R,5S)-
• CAS No: 547-61-5
• MF: C₁₀H₁₆O
• MW: 152.233443260193
• CID: 374652
• PubChem ID: 57652835
• Update Time: 2025-04-19

Bicyclo[3.1.1]heptan-3-ol,6,6-dimethyl-2-methylene-, (1S,3R,5S)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.1]heptan-3-ol,6,6-dimethyl-2-methylene-, (1S,3R,5S)-
• (-)-Trans-Pinocarveol
• (?)-trans-Pinocarveol
• (1S,3R,5S)-6,6-Dimethyl-2-methylenebicyclo[3.1.1]heptan-3-ol
• (E)-Pinocarveol
• (E)-Pinocarveol, (-)-
• [1S-(1α,3α,5α)]-6,6-dimethyl-2-methylenebicyclo[3.1.1]heptan-3-ol
• 2(10)-Pinen-3-ol, (1S,3R,5S)-(-)-
• 6,6-Dimethyl-2-methylenebicyclo[3.1.1]heptan-3-ol-, [1S-(1α,3α,5α)]-
• L-Pinocarveol
• L-trans-Pinocarveol
• Pinocarveol, trans-(-)-
• trans-(-)-Pinocarveol
• trans-Pinocarveol
• trans-Pinocarveole
• 547-61-5
• Q27156713
• (-)-trans-Pinocarveol, >=96.0% (sum of enantiomers, GC)
• EINECS 208-927-4
• (1S,3R,5S)-6,6-dimethyl-2-methylidenebicyclo[3.1.1]heptan-3-ol
• (1S,3R,5S)-6,6-dimethyl-2-methylidenebicyclo(3.1.1)heptan-3-ol
• (1S-(1alpha,3alpha,5alpha))-6,6-Dimethyl-2-methylenebicyclo(3.1.1)heptan-3-ol
• (1S)-(-)-trans-Pinocarveol
• DTXSID201314810
• SMP2_000270
• 6,6-DIMETHYL-2-METHYLENE-(1S-(1.ALPHA.,3.ALPHA.,5.ALPHA.))-BICYCLO(3.1.1)HEPTAN-3-OL
• AKOS030502712
• CHEBI:83263
• UNII-Q1Q22IWX84
• Bicyclo(3.1.1)heptan-3-ol, 6,6-dimethyl-2-methylene-, (1S-(1alpha,3alpha,5alpha))-
• 6,6-DIMETHYL-2-METHYLENE-(1S-(1alpha,3alpha,5alpha))-BICYCLO(3.1.1)HEPTAN-3-OL
• SCHEMBL891743
• FEMA NO. 3587, TRANS-(-)-
• BICYCLO(3.1.1)HEPTAN-3-OL, 6,6-DIMETHYL-2-METHYLENE-, (1S-(1.ALPHA.,3.ALPHA.,5.ALPHA.))-
• Q1Q22IWX84
• BICYCLO(3.1.1)HEPTAN-3-OL, 6,6-DIMETHYL-2-METHYLENE-, (1S,3R,5S)-
• LCYXQUJDODZYIJ-DJLDLDEBSA-N
• Pinocarveol
• 2(10)-Pinen-3-ol
• 3-Hydroxy-6,6-dimethyl-2-methylenebicyclo(3.1.1)heptane
• 10-Pinen-3-ol
• 6,6-Dimethyl-2-methylenebicyclo(3.1.1)heptan-3-ol
• L-(E)-PINOCARVEOL

• MDL： MFCD00210086
• Inchi： 1S/C10H16O/c1-6-8-4-7(5-9(6)11)10(8,2)3/h7-9,11H,1,4-5H2,2-3H3/t7-,8+,9+/m0/s1
• InChI Key： LCYXQUJDODZYIJ-DJLDLDEBSA-N
• SMILES： O[C@H]1C(=C)[C@H]2C[C@@H](C1)C2(C)C

Computed Properties

• Exact Mass: 152.12018
• Monoisotopic Mass: 152.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 1.8

Experimental Properties

• Color/Form: liquid
• Density: 0.979 g/mL at 20 °C(lit.)
• Boiling Point: 217.5°Cat760mmHg
• Flash Point: 90.1°C
• Refractive Index: n20/D 1.500
• PSA: 20.23
• LogP: 1.96950
• Optical Activity: [α]20/D −72±3°, neat

Bicyclo[3.1.1]heptan-3-ol,6,6-dimethyl-2-methylene-, (1S,3R,5S)- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 23-24/25
• FLUKA BRAND F CODES：9-23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids